Cas no 6976-80-3 (2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-)

• Product Name: 2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-
• CAS No: 6976-80-3
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 509729
• PubChem ID: 5355056
• Update Time: 2025-04-19

2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide,3-[[(butylamino)carbonyl]amino]-2-cyano-
• (Z)-3-(butylcarbamoylamino)-2-cyano-prop-2-enamide
• 3-(butylcarbamoylamino)-2-cyanoprop-2-enamide
• 3-(N'-Butyl-ureido)-2-cyan-acrylamid
• 3-(N'-Butyl-ureido)-2-cyan-acrylsaeure-amid
• 3-(N'-butyl-ureido)-2-cyano-acrylic acid amide
• 6976-80-3
• NSC-24190
• NSC24190

• Inchi： 1S/C9H14N4O2/c1-2-3-4-12-9(15)13-6-7(5-10)8(11)14/h6H,2-4H2,1H3,(H2,11,14)(H2,12,13,15)/b7-6-
• InChI Key： VPJUVOFFJJNPNO-SREVYHEPSA-N
• SMILES： O=C(N/C=C(/C#N)\C(N)=O)NCCCC

Computed Properties

• Exact Mass: 210.11182
• Monoisotopic Mass: 210.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: 0.1

Experimental Properties

• Density: 1.171
• Boiling Point: 391.2°C at 760 mmHg
• Flash Point: 190.4°C
• Refractive Index: 1.517
• PSA: 108.01
• LogP: 1.46058